Cas no 145091-87-8 (3-Methyl-3-pyrazolin-5-one)

• Product Name: 3-Methyl-3-pyrazolin-5-one
• CAS No: 145091-87-8
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• CID: 1028506
• PubChem ID: 319771
• Update Time: 2025-04-20

3-Methyl-3-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-pyrazol-3-ol
• 3-methyl-1H-pyrazol-5-ol
• 3-Methyl-3-pyrazolin-5-one
• 5-Methyl-1H-pyrazol-3(2H)-one
• 3-Methyl-5-hydroxypyrazole
• 5-methyl-1,2-dihydropyrazol-3-one
• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-
• 5-methyl-2H-pyrazol-3-ol
• 5-methyl-2,3-dihydro-1H-pyrazol-3-one
• 1H-pyrazol-5-ol, 3-methyl-
• WGVHNCAJPFIFCR-UHFFFAOYSA-N
• 5-Methyl-1,2-dihydro-3H-pyrazol-3-one
• 5-Methylpyrazol-3-one
• 3-Pyrazolin-5-one, 3-methyl-
• NSC265335
• 3-methylpyrazol-5-ol
• 5-Methy
• 3-hydroxy-5-methylpyrazole
• AKOS006240805
• F1685-0064
• STK398287
• MS-3694
• NSC-265335
• hydroxy-5-methylpyrazole
• A888268
• 132712-71-1
• 4344-87-0
• A826284
• NoName_1716
• P10123
• 3-Methyl-.delta.3-pyrazol-5-one
• DB-359024
• 1H-Pyrazol-3-ol, 5-methyl-
• MFCD00129672
• DB-032128
• SY100225
• MFCD00010705
• GS-3308
• 5-PYRAZOLONE,3-METHYL
• 145091-87-8
• 3-methyl-pyrazolin-5-one
• STK012564
• AKOS000496252
• DTXSID80902472
• DB-051085
• 5-Methylpyrazol-3-ol
• 1H-Pyrazol-3-ol, 5-methyl- (9CI)
• AKOS000313060
• 3-Methyl-3-pyrazolin-5-one, 98%
• MFCD00462188
• 3-Pyrazolol, 5-methyl-
• 1,2-Dihydro-5-methyl-3H-pyrazol-3-one
• CS-W013725
• 3-METHYL-1H-4,5-DIHYDROPYRAZOL-5-ONE
• A50988
• 3-methyl-3-pyrazoline-5-one
• InChI=1/C4H6N2O/c1-3-2-4(7)6-5-3/h2H,1H3,(H2,5,6,7
• 5-methyl-1,2-dihydro-pyrazol-3-one
• AC-624

• Inchi： 1S/C4H6N2O/c1-3-2-4(7)6-5-3/h2H,1H3,(H2,5,6,7)
• InChI Key： WGVHNCAJPFIFCR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1

Computed Properties

• Exact Mass: 98.048012819g/mol
• Monoisotopic Mass: 98.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1